Cas no 10307-00-3 (4-Octyn-3-ol)

• Product Name: 4-Octyn-3-ol
• CAS No: 10307-00-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1135669
• PubChem ID: 12354326
• Update Time: 2025-04-20

4-Octyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Octyn-3-ol
• oct-4-yn-3-ol
• SCHEMBL4530368
• DTXSID10493606
• 10307-00-3

• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h8-9H,3-5H2,1-2H3
• InChI Key： IYTPLTLHQFCOJN-UHFFFAOYSA-N
• SMILES： OC(C#CCCC)CC

Computed Properties

• Exact Mass: 126.104465g/mol
• Monoisotopic Mass: 126.104465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.2g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų